Cas no 1250957-28-8 (trans-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid)

• Product Name: trans-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid
• CAS No: 1250957-28-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD28125292
• CID: 2085445
• Update Time: 2025-05-22

trans-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid
• 1-Boc-2-methylpiperidine-4-carboxylic Acid
• 1-(tert-butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• (2S)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
• JYCRXMSJGZWACP-UHFFFAOYSA-N
• (2R,4R)-Rel-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• 5072AJ
• TRA0060343
• SB15719
• SY
• trans-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid

• MDL： MFCD28125292
• Inchi： 1S/C12H21NO4/c1-8-7-9(10(14)15)5-6-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)
• InChI Key： JYCRXMSJGZWACP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)O)CC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Topological Polar Surface Area: 66.8

trans-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid

Trans-1-Tert-Butoxycarbonyl-2-Methyl-Piperidine-4-Carboxylic Acid: A Comprehensive Overview

Trans-1-Tert-Butoxycarbonyl-2-Methyl-Piperidine-4-Carboxylic Acid, with the CAS number 1250957-28-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often abbreviated as TBC-Me-Pip-COOH, belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug design and materials science. The molecule's structure is characterized by a piperidine ring system with specific substituents, including a tert-butoxycarbonyl (Boc) group at position 1, a methyl group at position 2, and a carboxylic acid group at position 4. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Trans-1-Tert-Butoxycarbonyl-2-Methyl-Piperidine-4-Carboxylic Acid typically involves multi-step organic reactions, often employing strategies such as ring-opening polymerization or nucleophilic substitution. Recent advancements in asymmetric synthesis have enabled the selective formation of the trans-isomer, which is critical for its biological activity. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, TBC-Me-Pip-COOH has shown promise in drug discovery programs targeting neurodegenerative diseases and cancer. Its piperidine ring system is known to interact with various biological targets, including GABA receptors and kinase enzymes. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated that this compound exhibits moderate inhibitory activity against certain protein kinases, suggesting its potential as a lead compound for therapeutic development.

The structural versatility of Trans-1-Tert-Butoxycarbonyl-2-Methyl-Piperidine-4-Carboxylic Acid also makes it an attractive candidate for materials science applications. Its carboxylic acid group can participate in hydrogen bonding, which is beneficial for designing self-healing polymers or stimuli-responsive materials. Recent research in the field of supramolecular chemistry has explored the use of this compound as a building block for constructing hierarchical structures with tunable mechanical properties.

From an environmental perspective, the synthesis and degradation pathways of TBC-Me-Pip-COOH have been investigated to assess its eco-friendliness. Studies indicate that under certain conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This property is particularly important for its potential use in biodegradable materials or green chemistry applications.

In conclusion, Trans-1-Tert-Butoxycarbonyl-2-Methyl-Piperidine-4-Carboxylic Acid represents a versatile and multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for future research and development efforts.